Cas no 2138257-47-1 (2-Piperazinone, 5-(hexahydro-2-pyrimidinyl)-)

• Product Name: 2-Piperazinone, 5-(hexahydro-2-pyrimidinyl)-
• CAS No: 2138257-47-1
• MF: C₈H₁₆N₄O
• MW: 184.238841056824
• CID: 5280858
• Update Time: 2025-05-30

2-Piperazinone, 5-(hexahydro-2-pyrimidinyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Piperazinone, 5-(hexahydro-2-pyrimidinyl)-

• Inchi： 1S/C8H16N4O/c13-7-5-11-6(4-12-7)8-9-2-1-3-10-8/h6,8-11H,1-5H2,(H,12,13)
• InChI Key： MTYWAJASHMOGME-UHFFFAOYSA-N
• SMILES： N1CC(C2NCCCN2)NCC1=O

Additional information on 2-Piperazinone, 5-(hexahydro-2-pyrimidinyl)-

Introduction to 2-Piperazinone, 5-(hexahydro-2-pyrimidinyl) and Its CAS No. 2138257-47-1

The compound 2-Piperazinone, 5-(hexahydro-2-pyrimidinyl), identified by its CAS number 2138257-47-1, represents a significant advancement in the field of pharmaceutical chemistry and medicinal biology. This heterocyclic compound has garnered considerable attention due to its unique structural properties and potential therapeutic applications. The molecular framework of this compound integrates a piperazinone core with a hexahydro-2-pyrimidinyl substituent, which synergistically enhances its pharmacological profile. Such structural motifs are often explored in the development of novel bioactive molecules, particularly in the quest for treatments targeting neurological and inflammatory disorders.

Recent research in the domain of chemical biology has highlighted the importance of piperazine derivatives in drug design. The piperazinone moiety, characterized by its nitrogen-rich structure, contributes to favorable pharmacokinetic properties, including improved solubility and bioavailability. In contrast, the hexahydro-2-pyrimidinyl group introduces additional complexity to the molecular scaffold, potentially influencing binding affinity and selectivity. These features make 2-Piperazinone, 5-(hexahydro-2-pyrimidinyl) a promising candidate for further investigation in medicinal chemistry.

One of the most compelling aspects of this compound is its potential role in modulating biological pathways associated with neurological disorders. Studies have indicated that piperazine-based compounds can interact with a variety of neurotransmitter receptors, including those for serotonin and dopamine. The presence of the hexahydro-2-pyrimidinyl group further refines these interactions, suggesting that CAS No. 2138257-47-1 may exhibit selective activity against specific receptor subtypes. This specificity is crucial for developing therapeutics with minimal side effects.

In addition to its neurological applications, preliminary investigations have explored the anti-inflammatory potential of 2-Piperazinone, 5-(hexahydro-2-pyrimidinyl). Chronic inflammation is a hallmark of numerous diseases, including autoimmune conditions and metabolic disorders. The compound’s ability to modulate inflammatory pathways may offer a novel approach to managing these conditions. By targeting key enzymes and cytokines involved in inflammation, this molecule could serve as a lead compound for the development of next-generation anti-inflammatory agents.

The synthesis and characterization of CAS No. 2138257-47-1 have been refined through advanced organic synthesis techniques. The introduction of the hexahydro-2-pyrimidinyl group requires precise stereocontrol to ensure optimal biological activity. Researchers have employed catalytic hydrogenation and nucleophilic substitution reactions to construct this complex scaffold efficiently. High-resolution spectroscopic methods, such as NMR and mass spectrometry, have been instrumental in confirming the structural integrity of the compound.

As interest in targeted therapies grows, compounds like 2-Piperazinone, 5-(hexahydro-2-pyrimidinyl) are being evaluated for their potential in precision medicine. The ability to tailor molecular structures to interact selectively with disease-specific targets underscores the importance of innovative chemical design. Preclinical studies are underway to assess the compound’s efficacy and safety profile across various disease models. These studies aim to provide a robust foundation for future clinical trials and commercialization efforts.

The integration of computational chemistry has further accelerated the discovery process for this class of compounds. Molecular modeling techniques allow researchers to predict binding affinities and metabolic stability with high accuracy. By leveraging these tools, scientists can optimize lead compounds like CAS No. 2138257-47-1 before investing significant resources into experimental validation. This interdisciplinary approach underscores the dynamic nature of modern pharmaceutical research.

Future directions for research on 2-Piperazinone, 5-(hexahydro-2-pyrimidinyl) include exploring its mechanism of action at a molecular level. Understanding how this compound interacts with biological targets will provide critical insights into its therapeutic potential and limitations. Additionally, investigating its metabolic fate will be essential for predicting drug-drug interactions and ensuring long-term safety.

In conclusion, CAS No. 2138257-47-1 represents a significant contribution to the field of pharmaceutical chemistry. Its unique structural features and potential therapeutic applications position it as a valuable asset in ongoing drug discovery efforts. As research continues to uncover new insights into its properties and mechanisms, this compound holds promise for addressing some of today’s most challenging medical conditions.